Cas no 28956-41-4 (Urea,N-methyl-N'-(6-methyl-2-benzothiazolyl)-)
28956-41-4 structure
Product Name:Urea,N-methyl-N'-(6-methyl-2-benzothiazolyl)-
CAS No:28956-41-4
MF:C10H11N3OS
MW:221.278840303421
CID:240131
PubChem ID:20724757
Update Time:2025-04-19
Urea,N-methyl-N'-(6-methyl-2-benzothiazolyl)- Chemical and Physical Properties
Names and Identifiers
-
- Urea,N-methyl-N'-(6-methyl-2-benzothiazolyl)-
- Urea,1-methyl-3-(6-methyl-2-benzothiazolyl)- (8CI)
- 1-methyl-3-(6-methyl-1,3-benzothiazol-2-yl)urea
- N-Methyl-N'-(6-methyl-1,3-benzothiazol-2-yl)urea
- 28956-41-4
- SCHEMBL5019481
- DTXSID60609497
-
- Inchi: 1S/C10H11N3OS/c1-6-3-4-7-8(5-6)15-10(12-7)13-9(14)11-2/h3-5H,1-2H3,(H2,11,12,13,14)
- InChI Key: GOZQHXOVUMHLLT-UHFFFAOYSA-N
- SMILES: S1C(NC(NC)=O)=NC2C=CC(C)=CC1=2
Computed Properties
- Exact Mass: 221.06243
- Monoisotopic Mass: 221.06228316g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 82.3Ų
Experimental Properties
- PSA: 54.02
Urea,N-methyl-N'-(6-methyl-2-benzothiazolyl)- Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
28956-41-4 (Urea,N-methyl-N'-(6-methyl-2-benzothiazolyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
- 893939-57-6(ethyl 2-3-(3,4-dimethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate)
Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk